2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide
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Description
2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.
Scientific Research Applications
Acetaminophen Metabolism Studies
Research on compounds like acetaminophen (paracetamol) focuses on understanding their metabolism, which has implications for drug safety and efficacy. Studies have characterized the metabolic pathways, identifying various metabolites and their effects on human health. For example, research into acetaminophen's metabolism has revealed its conversion into both benign and potentially harmful metabolites, shedding light on the mechanisms of action and the factors influencing drug toxicity (Mrochek et al., 1974; Trettin et al., 2014).
Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) Research
Another area of research involves the study of non-steroidal anti-inflammatory drugs (NSAIDs) and their effects on conditions like inflammation and cancer. Investigations into the biochemical pathways modulated by NSAIDs have provided insights into their therapeutic potential and the balance between efficacy and safety (Castelao et al., 2000).
Pharmacokinetics and Bioavailability Studies
Understanding the pharmacokinetics and bioavailability of compounds is crucial for drug development. Studies in this area involve examining how drugs are absorbed, distributed, metabolized, and excreted in the body. This research informs dosing regimens and helps predict drug interactions and side effects (Liukas et al., 2011; Takusagawa et al., 2012).
Drug Efficacy and Safety Studies
Clinical trials and other experimental studies aim to determine the efficacy and safety profiles of pharmaceutical compounds. These studies provide valuable data for regulatory approval processes and guide clinical use. For instance, research on the efficacy of acetazolamide in treating sleep apnea demonstrates how specific compounds can be repurposed for new therapeutic applications (Javaheri, 2006).
properties
IUPAC Name |
2-(2-oxo-1,3-benzoxazol-3-yl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N4O4/c22-14(10-21-12-8-4-5-9-13(12)24-17(21)23)18-16-20-19-15(25-16)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMRVEXHYSQAXEN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(O2)NC(=O)CN3C4=CC=CC=C4OC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.